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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602

An In-depth Technical Guide to 4-Amino-1-benzylpiperidine

Introduction

4-Amino-1-benzylpiperidine is an organic compound belonging to the substituted piperidine
class of molecules.[1] Characterized by a piperidine ring with an amino group at the 4-position
and a benzyl group attached to the nitrogen atom, it is a versatile intermediate in the synthesis
of more complex molecules.[1][2] Its structural features make it a valuable building block in
medicinal chemistry and pharmaceutical development, particularly in the creation of analgesics,
psychoactive agents, and other therapeutic compounds.[2][3] This technical guide provides a
comprehensive overview of the properties, synthesis, applications, and safety considerations of
4-Amino-1-benzylpiperidine for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The chemical and physical properties of 4-Amino-1-benzylpiperidine are summarized in the
table below. The compound typically appears as a colorless to pale yellow liquid or a white to
off-white solid, depending on its purity.[1][2] It possesses a characteristic amine-like odor.[1]
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Property Value
CAS Number 50541-93-0[1][2][4][5]
Molecular Formula C12H1sN2[1][2][4][6]
Molecular Weight 190.28 g/mol [4]
Clear colorless to light yellow liquid[2][5] or
Appearance . . .
white to off-white solid[1]
] ] 90-93 °C[5] (Another source reports 56-60
Melting Point
°C[7])
Boiling Point 306 °C at 760 mmHg[5]
) 0.933 g/mL at 25 °C[8] (Another source reports
Density

1.068 g/cm3[5])

n20/D 1.543[8] (Another source reports
1.555[5])

Refractive Index

Soluble in organic solvents like ethanol and

Solubility dichloromethane.[1][7] Limited solubility in
water.[1]
Flash Point 110 °C (230 °F) - closed cup
EINECS Number 256-620-9[1]
Synthesis

A common and efficient method for the synthesis of 4-Amino-1-benzylpiperidine is through
the reductive amination of 1-benzyl-4-piperidone.[1] This process involves the reaction of the
ketone with an amine source, such as ammonia or ammonium acetate, in the presence of a

reducing agent.

Experimental Protocol: Reductive Amination

A general procedure for the synthesis of 4-Amino-1-benzylpiperidine via reductive amination
is as follows:
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Reaction Setup: In a suitable reaction vessel, 1-benzyl-4-piperidone is dissolved in an
anhydrous solvent, typically methanol or tetrahydrofuran.[1]

Amine Source: An excess of an amine source, such as ammonia or ammonium acetate, is
added to the solution.

Reduction: A reducing agent, for instance, sodium cyanoborohydride or catalytic
hydrogenation, is introduced to the mixture.[1] The reaction is typically conducted at room
temperature or with gentle heating.[1]

Monitoring: The progress of the reaction is monitored using techniques like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

Workup: Upon completion, the reaction mixture is quenched, and the solvent is removed
under reduced pressure. The residue is then subjected to an aqueous workup to remove
inorganic salts.

Purification: The crude product is purified by a suitable method, such as distillation under
vacuum or column chromatography, to yield pure 4-Amino-1-benzylpiperidine.[S]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 4-Amino-1-benzylpiperidine.
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Applications in Research and Drug Development

4-Amino-1-benzylpiperidine is a crucial intermediate in the pharmaceutical industry due to its
versatile chemical nature.[2]

e Pharmaceutical Development: It serves as a key building block in the synthesis of various
pharmaceuticals, notably in the development of analgesics and antidepressants.[2]

¢ Neuroscience Research: The compound is utilized in studies focusing on neurotransmitter
systems, aiding in the understanding of drug mechanisms related to mood and pain
perception.[2]

e Alzheimer's Disease Research: It is used in the preparation of 4-substituted coumarins,
which are investigated as novel acetylcholinesterase inhibitors for potential therapeutic
approaches to Alzheimer's disease.[5]

» Anti-angiogenic Agents: The synthesis of certain nicotinamide derivatives with anti-
angiogenic properties also employs 4-Amino-1-benzylpiperidine as a precursor.[5]

» Organic Synthesis: Beyond pharmaceuticals, its reactivity allows for straightforward
modifications, making it a valuable tool in the development of novel materials and chemical
processes.[2]

The N-benzyl piperidine motif, in general, is frequently used in drug discovery to enhance
efficacy and fine-tune the physicochemical properties of drug candidates.[9] It can participate in
crucial cation-1t interactions with target proteins.[9]
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Caption: Applications of 4-Amino-1-benzylpiperidine in various research fields.

Safety and Handling

4-Amino-1-benzylpiperidine is classified as an irritant and requires careful handling to avoid
exposure.

e Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[10]

o Precautionary Measures: When handling this compound, it is essential to wear appropriate
personal protective equipment (PPE), including gloves, eye protection, and a respirator if
ventilation is inadequate.[11] Work should be conducted in a well-ventilated area.[10][11]

» First Aid: In case of skin contact, wash the affected area with plenty of soap and water.[11]
[12] If inhaled, move the person to fresh air.[10][11] In case of eye contact, rinse cautiously
with water for several minutes.[10][11]
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e Storage: The compound should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[5][11] It is also recommended to store it under an inert gas like nitrogen
as it can be air sensitive.[1]

Conclusion

4-Amino-1-benzylpiperidine, with a CAS number of 50541-93-0, is a significant chemical
intermediate with a well-defined profile of properties and synthetic routes. Its primary value lies
in its role as a versatile building block in the pharmaceutical industry, contributing to the
development of a wide range of therapeutic agents. Researchers and drug development
professionals can leverage its reactivity and structural features for the synthesis of novel
compounds. Adherence to proper safety and handling protocols is crucial when working with
this compound due to its irritant nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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